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Compound of Interest

3-Isopropylbenzenesulfonyl!
Compound Name:
chloride

cat. No.: B1601865

Essential Safety and Handling Guide for 3-
Isopropylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Isopropylbenzenesulfonyl chloride (CAS No. 71530-58-0). The following procedures are
based on established safety data for closely related sulfonyl chlorides and are intended to
ensure the safe handling, storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Isopropylbenzenesulfonyl chloride is expected to share hazards with similar
benzenesulfonyl chlorides, which are known to be corrosive, harmful if swallowed, and cause
severe skin burns and eye damage.[1][2][3] Inhalation may cause respiratory irritation.[2][4] It is
also a lachrymator, meaning it can cause tearing. The chemical is reactive with water,
potentially releasing toxic and corrosive gases.[5] Therefore, strict adherence to PPE protocols
is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

) ) To protect against splashes
Chemical safety goggles with a
Eye and Face ) and vapors that can cause
face shield.
severe eye damage.

Chemical-resistant gloves

(e.g., nitrile, neoprene), a i )
To prevent skin contact, which
_ flame-retardant lab coat, and
Skin ) can lead to severe burns.[1][2]
closed-toe shoes. Consider a 3]

chemical-resistant apron and

sleeves for larger quantities.[6]

Work in a certified chemical

fume hood. For situations with

potential for exposure above

established limits or during spill  To prevent inhalation of
Respiratory cleanup, use a NIOSH- corrosive and irritating vapors.

approved respirator with an [2][4]

appropriate cartridge for acid

gases and organic vapors.[2]

[7]

Operational Plan for Safe Handling

1. Preparation and Engineering Controls:

e Fume Hood: All handling of 3-Isopropylbenzenesulfonyl chloride must be conducted in a
properly functioning chemical fume hood.[2][4]

o Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and
have been recently tested.[4]

» Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite, sand),
sodium bicarbonate for neutralization, and a sealed waste container readily available.

2. Handling Procedures:
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Personal Protective Equipment: Don all required PPE before handling the chemical.

Dispensing: Use a syringe or a cannula for liquid transfers to minimize exposure to air and
moisture. If it is a solid, handle it in a glove box or under an inert atmosphere if possible.

Reaction Setup: Add 3-Isopropylbenzenesulfonyl chloride slowly to reaction mixtures,
especially those containing nucleophiles or water, to control any exothermic reactions.

Avoid Incompatibilities: Keep away from water, strong oxidizing agents, strong bases, and
metals.[5]

. Storage:
Container: Store in the original, tightly sealed container.[2][3][4]

Environment: Keep in a cool, dry, and well-ventilated area, away from incompatible
materials.[2][3] The storage area should be designated for corrosive materials.

Moisture Protection: Protect from moisture and water.[2][5]

Security: Store in a locked cabinet or area to restrict access.[3][4]

Emergency Procedures

First Aid Measures:
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Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1]

Immediately remove all contaminated clothing.
Skin Contact Flush skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Move the person to fresh air and keep them in a

position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[1][4]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[1][2][4]

Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material.

o Neutralize: Cautiously neutralize the spill with sodium bicarbonate or another suitable base.

e Collect: Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/B0036_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0036_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0036_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0036_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Waste Collection: All waste containing 3-Isopropylbenzenesulfonyl chloride must be
collected in a designated, properly labeled, and sealed hazardous waste container.

» Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[2][3][4] Do not dispose of it down
the drain.[8]

Quantitative Data

The following table summarizes available physical and chemical properties for 3-
Isopropylbenzenesulfonyl chloride.

Property Value Reference
CAS Number 71530-58-0 [8]1[9]
Molecular Formula CoH11ClO2S [10]
Molecular Weight 218.7 g/mol [10]
Appearance Colorless liquid or solid [10]

Boiling Point 290 °C at 760 mmHg [10]

Flash Point 129.2 °C [10]
Density 1.241 g/cm3 [10]

Experimental Workflow for Safe Handling
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Caption: Workflow for handling 3-Isopropylbenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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